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Compound of Interest

Compound Name: STRONTIUM PHOSPHIDE

Cat. No.: B1143653

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and Overview

Strontium phosphide (SrsP2) is a highly reactive solid compound that presents significant
health and safety risks.[1][2] The primary hazard associated with strontium phosphide is its
violent reaction with water or moisture, which produces highly toxic and flammable phosphine
gas (PHs).[1][2][3][4][5] This reaction can be rapid, with the potential for spontaneous ignition of
the evolved phosphine gas.[1][2][4] Inhalation of phosphine gas can be fatal, and contact with
strontium phosphide or its decomposition products may cause severe injury.[3][4][6] Fire
involving strontium phosphide will produce irritating, corrosive, and/or toxic gases.[3][4][6]

Quantitative Data Summary

A summary of key quantitative safety and physical data for strontium phosphide and its
primary hazardous decomposition product, phosphine gas, is provided below.
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Property Value Source

Strontium Phosphide (Sr3P2)

Molecular Weight 324.8 g/mol [31[5]
Density 2.68 g/cm?3 [71[81I9]
Appearance Black crystalline solid [7]

Phosphine Gas (PHs)

OSHA PEL (8-hour TWA) 0.3 ppm (0.4 mg/m?3) [1][10][11]
NIOSH REL (10-hour TWA) 0.3 ppm [1][10]
NIOSH REL (15-min STEL) 1 ppm [1][10]
ACGIH TLV (8-hour TWA) 0.3 ppm [1]
ACGIH TLV (15-min STEL) 1 ppm [1]
NIOSH IDLH 50 ppm [10]

Acute Exposure Guideline
Levels (AEGLSs) for Strontium

Phosphide

AEGL-2 (10 & 30 min) 2 ppm [2][12]
AEGL-3 (10 & 30 min) 3.6 ppm [2][12]
AEGL-2 (60 min) 1 ppm [2][12]
AEGL-3 (60 min) 1.8 ppm [2][12]
AEGL-2 (4 hours) 0.25 ppm [2][12]
AEGL-3 (4 hours) 0.45 ppm [2][12]
AEGL-2 (8 hours) 0.13 ppm [2][12]
AEGL-3 (8 hours) 0.23 ppm [2][12]

Safe Handling and Storage Protocols
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Engineering Controls

Ventilation: All handling of strontium phosphide must be conducted in a well-ventilated
area, preferably within a certified chemical fume hood, to minimize the risk of phosphine gas
accumulation.

Inert Atmosphere: For procedures requiring the transfer of strontium phosphide, a glove
box with an inert atmosphere (e.g., argon or nitrogen) is highly recommended to prevent
contact with air and moisture.

Monitoring: Continuous monitoring for phosphine gas is advisable in areas where strontium
phosphide is handled or stored.

Personal Protective Equipment (PPE)

Respiratory Protection: When handling strontium phosphide, a full-face respirator with
cartridges appropriate for phosphine gas or a self-contained breathing apparatus (SCBA) is
mandatory, especially in situations where phosphine concentrations may exceed exposure
limits.[3]

Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile, neoprene) at all times.

Eye Protection: Chemical safety goggles and a face shield are required.

Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are
essential.

Handling Procedures

Avoid Water and Moisture: Under no circumstances should strontium phosphide come into
contact with water or moisture.[1][6] All equipment and work surfaces must be scrupulously
dry.

Use of Non-Sparking Tools: To prevent ignition of flammable phosphine gas, use non-
sparking tools made of materials such as bronze or beryllium copper.

Controlled Dispensing: When dispensing strontium phosphide, do so carefully to avoid
creating dust.
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e Incompatible Materials: Strontium phosphide is a strong reducing agent and is
incompatible with acids and oxidizing agents.[1] Keep it segregated from these materials.

Storage Procedures

o Container: Store strontium phosphide in its original, tightly sealed container.

e Location: The storage area must be a dry, cool, and well-ventilated location, away from any
sources of water, heat, sparks, or flames.[10]

e Segregation: Store strontium phosphide separately from acids, oxidizing agents, and other
incompatible materials.

» Labeling: Ensure the container is clearly labeled with the chemical name, hazards (e.qg.,
"Dangerous When Wet"), and appropriate warnings.

Emergency Procedures
Spills and Leaks

» Evacuation: In the event of a spill, immediately evacuate the area and restrict access.
» Ventilation: Increase ventilation to the area of the spill.
o Cleanup:

o DO NOT use water or any aqueous solutions for cleanup.[1][3][6]

o Cover the spill with a dry, non-combustible material such as dry sand, soda ash, or lime.[1]

[3]L6]

o Carefully collect the spilled material and absorbent into a dry, sealable container for
disposal.

o All cleanup operations should be performed by trained personnel wearing appropriate
PPE.

Fire
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» Extinguishing Media:

o DO NOT use water, foam, or carbon dioxide extinguishers, as they will react with
strontium phosphide.[1][3][6]

o Use dry chemical powder, dry sand, soda ash, or lime to extinguish a fire involving
strontium phosphide.[1][3][6]

e Procedure: If a fire occurs, evacuate the area immediately. If it is safe to do so, move
undamaged containers away from the fire.[1]

First Aid

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. Seek immediate medical attention.

» Skin Contact: Brush off any solid material from the skin. Flush the affected area with copious
amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical
attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Give large quantities of water to drink. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.

Experimental Protocol: Qualitative Test for
Phosphide

This protocol is adapted for the qualitative detection of the phosphide anion, which would be
present in a sample of strontium phosphide. The principle of this test is the reaction of the
phosphide with an acid to generate phosphine gas, which then reacts with a silver nitrate
solution to produce a black precipitate of metallic silver.

Materials and Reagents

o Strontium phosphide sample
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e Dilute hydrochloric acid (HCI), 2 M
 Silver nitrate (AgNO3) solution, 0.1 M
« Distilled water

» Test tubes and rack

o Pipettes

o Filter paper

o Heating apparatus (e.g., water bath)

e Fume hood

Procedure

o Preparation: Conduct the entire experiment in a certified chemical fume hood.

Sample Preparation: Place a small, accurately weighed amount (approximately 10-20 mg) of
the strontium phosphide sample into a clean, dry test tube.

o Apparatus Setup: Moisten a piece of filter paper with the 0.1 M silver nitrate solution. Place
the moistened filter paper over the mouth of the test tube containing the sample.

e Reaction Initiation: Carefully add 1-2 mL of 2 M hydrochloric acid to the test tube containing
the strontium phosphide. Be prepared for a vigorous reaction and gas evolution.

» Observation: Gently warm the test tube in a water bath. Observe the silver nitrate paper for
any color change.

« Interpretation: The formation of a black or dark grey stain on the filter paper indicates the
presence of phosphine gas, which confirms the presence of the phosphide anion in the
sample. The reaction is: PH3 + 6AgNOs + 3H20 - 6Ag + H3POs + 6HNO3

Visualizations
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Caption: Workflow for the safe handling and emergency response for strontium phosphide.
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Caption: Chemical incompatibility and hazardous reactions of strontium phosphide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Strontium
Phosphide (SrsP2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1143653#safe-handling-and-storage-procedures-for-
strontium-phosphide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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